1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine
Overview
Description
1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine (1-(1-(3-BrPE)MP) is an organic compound belonging to the class of piperazines. It is a white solid with a molecular formula of C11H15BrN2. Piperazines are cyclic compounds composed of two nitrogen atoms, with the general formula C4H8N2. They are commonly used as intermediates in the synthesis of drugs and other organic compounds.
Scientific Research Applications
Chemistry and Biochemistry Applications
Catechol Oxidase Models
Compounds with structures similar to 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine have been synthesized to model the active sites of type 3 copper proteins, which are important in understanding the enzymatic oxidation of catechols. An adjacent thioether group in the ligand structure was found to increase catecholase activity, highlighting the importance of subtle structural changes on enzyme model activity (Merkel et al., 2005).
Synthetic Methodologies
The synthesis of related compounds involves nucleophilic substitution reactions, showcasing the chemical versatility and reactivity of the piperazine ring, which is fundamental in the development of new synthetic routes for complex molecules (Mishriky & Moustafa, 2013).
Crystal Structure Analysis
Studies have also focused on the crystal structure analysis of compounds containing the piperazine moiety, aiding in the understanding of molecular conformations and interactions that could influence biological activities (Ozbey, Kuş, & Göker, 2001).
properties
IUPAC Name |
1-[1-(3-bromophenyl)ethyl]-4-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2/c1-11(12-4-3-5-13(14)10-12)16-8-6-15(2)7-9-16/h3-5,10-11H,6-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLRAUPHBNMYIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)Br)N2CCN(CC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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